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Compound of Interest

Compound Name: 2-Amino-6-iodopurine

Cat. No.: B107381

Essential Safety and Handling Guide for 2-Amino-6-
iodopurine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Amino-6-iodopurine (CAS No. 19690-23-4), a critical reagent in nucleic acid research and

drug development. Adherence to these procedures is vital for ensuring laboratory safety and
maintaining experimental integrity.

Chemical and Physical Properties

A summary of key quantitative data for 2-Amino-6-iodopurine is presented below for easy
reference.
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Property Value

CAS Number 19690-23-4[1][2][3]

Molecular Formula CsHalNs[3]

Molecular Weight 261.03 g/mol [3]

Appearance White to orange to green crystalline powder[3]
Melting Point 240 °C (decomposes)|[3]

Storage Temperature 2-8°C[3]

Operational Plan: Handling and Disposal

This section outlines a step-by-step protocol for the safe handling and disposal of 2-Amino-6-

iodopurine.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent skin, eye, and respiratory exposure.

Eye and Face Protection: Wear chemical safety goggles and a face shield, especially when
handling larger quantities or if there is a risk of splashing.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required. Inspect
gloves for any signs of degradation or punctures before use.

o Body Protection: A lab coat must be worn. For tasks with a higher risk of splashes or aerosol
generation, consider a chemical-resistant apron or coveralls.

» Respiratory Protection: If working with the solid form where dust may be generated, a
NIOSH/MSHA-approved respirator (e.g., N95) is necessary. All handling of the solid should
ideally be performed in a chemical fume hood to minimize inhalation risk.

Step-by-Step Handling Protocol

e Preparation:
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[e]

Ensure a certified chemical fume hood is operational.

o

Verify that an eyewash station and safety shower are readily accessible.

[¢]

Assemble all necessary equipment and reagents before starting.

[¢]

Don the appropriate PPE as outlined above.

e Weighing and Aliquoting (Solid Form):

o Perform all weighing and aliquoting of solid 2-Amino-6-iodopurine within a chemical
fume hood to control dust.

o Use a disposable weighing boat or paper.

o Carefully transfer the desired amount to your reaction vessel.

¢ Solution Preparation and Transfers:

o When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o Keep containers closed when not in use.

o Conduct all transfers of solutions within the chemical fume hood.

e Post-Handling:

[¢]

Thoroughly clean the work area after handling is complete.

o

Decontaminate any equipment that has come into contact with the chemical.

[e]

Remove PPE in the designated area, avoiding cross-contamination.

o

Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of 2-Amino-6-iodopurine and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.
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e Solid Waste:

o Collect any solid waste (e.g., contaminated weighing paper, gloves, and disposable lab
coats) in a designated, sealed, and clearly labeled hazardous waste container.

o Dispose of this container as chemical hazardous waste according to your institution's
guidelines.

e Liquid Waste:

o Collect all liquid waste containing 2-Amino-6-iodopurine (e.g., reaction mixtures, solvent
rinses) in a designated, sealed, and clearly labeled hazardous waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.
o Dispose of as chemical hazardous waste in accordance with institutional protocols.
o Contaminated Glassware:

o Rinse the glassware with a suitable organic solvent (e.g., ethanol or acetone) within a
chemical fume hood. Collect the rinseate as hazardous liquid waste.

o After the initial rinse, wash the glassware with soap and water.

Emergency Procedures: First Aid

Immediate and appropriate first aid is critical in the event of exposure.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and shoes. Immediately wash the affected skin
with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation
develops or persists.

 Inhalation: If dust is inhaled, move the individual to fresh air. If breathing is difficult, provide
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention.
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 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Workflow and Logic Diagrams

The following diagrams illustrate the key workflows for handling 2-Amino-6-iodopurine safely.
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Caption: Safe Handling Workflow for 2-Amino-6-iodopurine.
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Caption: First Aid Response for 2-Amino-6-iodopurine Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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